5'-Tcgtcgttttcggcgcgcgccg-3'

• Molecular Formula: C212H272N76O139P22
• Molecular Weight: 6790 g/mol
• InChI: InChI=1S/C212H272N76O139P22/c1-81-45-275(207(312)261-177(81)290)148-32-96(110(394-148)52-363-428(318,319)320)415-437(337,338)366-54-112-90(26-142(387-112)269-17-9-133(215)239-201(269)306)409-431(325,326)381-69-127-106(42-158(403-127)286-78-234-166-174(286)250-196(226)258-188(166)301)425-447(357,358)376-64-122-98(34-150(398-122)277-47-83(3)179(292)263-209(277)314)417-439(341,342)368-56-114-91(27-143(389-114)270-18-10-134(216)240-202(270)307)410-432(327,328)382-70-128-107(43-159(404-128)287-79-235-167-175(287)251-197(227)259-189(167)302)426-448(359,360)377-65-123-101(37-153(399-123)280-50-86(6)182(295)266-212(280)317)420-442(347,348)375-63-121-100(36-152(397-121)279-49-85(5)181(294)265-211(279)316)419-441(345,346)374-62-120-99(35-151(396-120)278-48-84(4)180(293)264-210(278)315)418-440(343,344)373-61-119-97(33-149(395-119)276-46-82(2)178(291)262-208(276)313)416-438(339,340)367-55-113-92(28-144(388-113)271-19-11-135(217)241-203(271)308)411-433(329,330)383-71-129-108(44-160(405-129)288-80-236-168-176(288)252-198(228)260-190(168)303)427-449(361,362)384-72-130-105(41-157(406-130)285-77-233-165-173(285)249-195(225)257-187(165)300)424-446(355,356)372-60-118-95(31-147(393-118)274-22-14-138(220)244-206(274)311)414-436(335,336)380-68-126-104(40-156(402-126)284-76-232-164-172(284)248-194(224)256-186(164)299)423-445(353,354)371-59-117-94(30-146(392-117)273-21-13-137(219)243-205(273)310)413-435(333,334)379-67-125-103(39-155(401-125)283-75-231-163-171(283)247-193(223)255-185(163)298)422-444(351,352)370-58-116-93(29-145(391-116)272-20-12-136(218)242-204(272)309)412-434(331,332)378-66-124-102(38-154(400-124)282-74-230-162-170(282)246-192(222)254-184(162)297)421-443(349,350)369-57-115-89(25-141(390-115)268-16-8-132(214)238-200(268)305)408-430(323,324)365-53-111-88(24-140(386-111)267-15-7-131(213)237-199(267)304)407-429(321,322)364-51-109-87(289)23-139(385-109)281-73-229-161-169(281)245-191(221)253-183(161)296/h7-22,45-50,73-80,87-130,139-160,289H,23-44,51-72H2,1-6H3,(H,321,322)(H,323,324)(H,325,326)(H,327,328)(H,329,330)(H,331,332)(H,333,334)(H,335,336)(H,337,338)(H,339,340)(H,341,342)(H,343,344)(H,345,346)(H,347,348)(H,349,350)(H,351,352)(H,353,354)(H,355,356)(H,357,358)(H,359,360)(H,361,362)(H2,213,237,304)(H2,214,238,305)(H2,215,239,306)(H2,216,240,307)(H2,217,241,308)(H2,218,242,309)(H2,219,243,310)(H2,220,244,311)(H,261,290,312)(H,262,291,313)(H,263,292,314)(H,264,293,315)(H,265,294,316)(H,266,295,317)(H2,318,319,320)(H3,221,245,253,296)(H3,222,246,254,297)(H3,223,247,255,298)(H3,224,248,256,299)(H3,225,249,257,300)(H3,226,250,258,301)(H3,227,251,259,302)(H3,228,252,260,303)
• InChIKey: UIRLPEMNFBJPIT-UHFFFAOYSA-N

5'-Tcgtcgttttcggcgcgcgccg-3' (ODN 2395): A TLR9 Agonist Prototype for Immunomodulatory Research Procurement

5'-Tcgtcgttttcggcgcgcgccg-3' (also designated ODN 2395 or CpG-C) is a synthetic, 22‑mer Class C CpG oligodeoxynucleotide (CpG‑ODN) that acts as a potent Toll‑like receptor 9 (TLR9) agonist [1]. It features a fully phosphorothioate‑modified backbone for enhanced nuclease resistance and includes palindromic CpG motifs that permit secondary‑structure formation, a defining characteristic of Class C ODNs [2]. This sequence is the widely accepted Class C prototype, validated for activation of human, mouse, and rat TLR9 pathways .

Class C Prototype Established TLR9 agonist with dual IFN-α / B-cell activation profile

Multispecies Reactivity Reported functional activity in human, mouse, and rat TLR9 assays

Nuclease‑Resistant Backbone Full phosphorothioate modification supports long‑term cell culture and in vivo studies

• [1] InvivoGen. Class C CpG oligonucleotides – Stimulatory multispecies TLR9 ligands. InvivoGen Product Information, accessed April 2025. View Source
• [2] Vollmer J, Weeratna R, Payette P, et al. Characterization of three CpG oligodeoxynucleotide classes with distinct immunostimulatory activities. European Journal of Immunology. 2004;34(1):251-262. View Source

Critical Differentiation in CpG ODN Procurement: Why ODN 2395 Cannot Be Substituted by Class A or B Analogs

In‑class substitution of 5'-Tcgtcgttttcggcgcgcgccg-3' (Class C) with a Class B (e.g., ODN 2006) or Class A (e.g., ODN 2336) CpG ODN is not functionally equivalent because these classes exhibit fundamentally distinct, non‑overlapping immunostimulatory profiles [1]. While all three classes engage TLR9, they activate divergent downstream signaling cascades that lead to stark differences in the magnitude of interferon‑alpha (IFN‑α) induction versus B‑cell proliferation [2]. A Class B ODN will robustly stimulate B cells but fails to induce appreciable IFN‑α secretion from plasmacytoid dendritic cells (pDCs); conversely, a Class A ODN is a potent IFN‑α inducer but a weak B‑cell activator [3]. The quantitative evidence in Section 3 demonstrates that ODN 2395 uniquely delivers both high IFN‑α production and strong B‑cell activation, a dual functionality that generic Class A or Class B ODNs cannot replicate.

Profile

ODN 2395 (Class C)

Class B (e.g., ODN 2006)

Class A (e.g., ODN 2336)

IFN‑α induction

High

Negligible

High

B‑cell activation

Strong

Strong

Weak

Class A or B analogs may not reproduce the combined IFN‑α and B‑cell activation profile; single-class selection can shift experimental outcomes in innate/adaptive immunity models.

• [1] Vollmer J, Weeratna R, Payette P, et al. Characterization of three CpG oligodeoxynucleotide classes with distinct immunostimulatory activities. European Journal of Immunology. 2004;34(1):251-262. View Source
• [2] Martinson JA, Tenorio AR, Montoya CJ, et al. Impact of class A, B and C CpG‑oligodeoxynucleotides on in vitro activation of innate immune cells in human immunodeficiency virus‑1 infected individuals. Immunology. 2007;120(4):526-535. View Source
• [3] InvivoGen. Class C CpG oligonucleotides – Stimulatory multispecies TLR9 ligands. InvivoGen Product Information, accessed April 2025. View Source

ODN 2395 Quantitative Differentiation Evidence: Head-to-Head Comparisons with Class B (ODN 2006) and Class A (ODN 2336)

Dual‑Functional Activation Profile: Superior IFN‑α Induction Combined with Strong B‑Cell Activation vs. Class B and A

ODN 2395 (Class C) demonstrates a unique dual‑activation profile, combining high IFN‑α secretion with potent B‑cell stimulation. In direct comparative assays using human peripheral blood mononuclear cells (PBMC), ODN 2395 induced robust IFN‑α production, whereas Class B ODN 2006 induced negligible IFN‑α [1]. Simultaneously, ODN 2395 stimulated B‑cell activation to a degree comparable to Class B ODN 2006, a capacity that Class A ODNs lack [2]. This evidence confirms that ODN 2395 bridges the functional gap between the specialized A and B classes.

IFN‑α Secretion

Head-to-head

Significant induction vs. negligible for ODN 2006 (Class B)

Supports pDC‑driven type I interferon response studies

Human PBMC assay, HIV‑1(−) donors

Evidence Dimension	IFN‑α secretion from human PBMC
Target Compound Data	Significant IFN‑α induction
Comparator Or Baseline	Class B ODN 2006: negligible IFN‑α induction
Quantified Difference	Qualitative: High vs. None (below detection limit)
Conditions	In vitro stimulation of human PBMC from HIV‑1(−) individuals

Why This Matters

Procurement of ODN 2395 is essential for applications requiring concurrent activation of pDC‑driven type I interferon responses and B‑cell‑mediated humoral immunity, a dual outcome unattainable with single‑class analogs.

• [1] Martinson JA, Tenorio AR, Montoya CJ, et al. Impact of class A, B and C CpG‑oligodeoxynucleotides on in vitro activation of innate immune cells in human immunodeficiency virus‑1 infected individuals. Immunology. 2007;120(4):526-535. View Source
• [2] Vollmer J, Weeratna R, Payette P, et al. Characterization of three CpG oligodeoxynucleotide classes with distinct immunostimulatory activities. European Journal of Immunology. 2004;34(1):251-262. View Source

B‑Cell Proliferation Equivalence: ODN 2395 Matches Class B ODN 2006 in Murine B‑Cell Expansion and TLR9‑NF‑κB Signaling

Despite its enhanced IFN‑α activity, ODN 2395 retains full B‑cell stimulatory capacity comparable to the Class B benchmark, ODN 2006. A comprehensive murine study demonstrated that CpG‑C (represented by ODN 2395) elicited B‑cell proliferation and activation of the TLR9‑NF‑κB signaling pathway at levels nearly identical to those achieved with CpG‑B (ODN 2006) [1]. This finding underscores that ODN 2395 does not compromise on B‑cell activation while adding superior pDC‑mediated IFN‑α responses.

B‑Cell Proliferation

Head-to-head

Nearly identical to ODN 2006 (Class B) benchmark

Equivalent B‑cell activation supports assay replacement of Class B

Murine splenic B cells, TLR9‑NF‑κB pathway

Evidence Dimension	Murine B‑cell proliferation and TLR9‑NF‑κB activation
Target Compound Data	Equivalent to CpG‑B (ODN 2006) stimulation
Comparator Or Baseline	CpG‑B (ODN 2006): strong B‑cell activation
Quantified Difference	Nearly identical stimulation levels (qualitative equivalence)
Conditions	In vitro culture of purified murine splenic B cells

Why This Matters

ODN 2395 provides uncompromised B‑cell activation performance equivalent to the industry‑standard Class B ligand, making it a drop‑in replacement for ODN 2006 in B‑cell‑centric assays while adding IFN‑α functionality.

• [1] Li Y, et al. Comparative Study on Immunostimulatory Activity and Antitumor Effect of Different Types of CpG Oligonucleotides. Master's Thesis, 2020. (Chinese). View Source

Structural Class Differentiation: Full Phosphorothioate Backbone with Palindromic CpG Motifs Confers Class C Nuclease Resistance and Dimerization Potential

The chemical structure of ODN 2395 is definitively Class C, characterized by a complete phosphorothioate (PS) backbone across all 22 nucleotides and a central palindromic CpG motif (cggcgc:gcgccg) capable of forming secondary structures such as stem‑loops or dimers [1]. This contrasts with Class A ODNs, which possess a mixed phosphodiester/phosphorothioate backbone and poly‑G tails, and aligns structurally with Class B ODNs which also have a full PS backbone but lack the palindromic arrangement . The PS modification confers significant nuclease resistance compared to natural phosphodiester ODNs, a prerequisite for in vivo and cell‑culture applications [2].

Backbone & Motif

Class-level

Full phosphorothioate (PS) backbone; palindromic CpG motif (cggcgc:gcgccg)

Structural determinant of Class C dual function and nuclease resistance

Sequence analysis, in silico prediction

Evidence Dimension	Backbone chemistry and sequence motif
Target Compound Data	Full 22‑mer phosphorothioate backbone; partial palindrome cggcgc:gcgccg
Comparator Or Baseline	Class A ODN (e.g., 2336): mixed PO/PS backbone, poly‑G stretch; Class B ODN (e.g., 2006): full PS backbone, no palindrome
Quantified Difference	Presence of palindrome (Yes/No)
Conditions	Sequence analysis and in silico secondary structure prediction

Why This Matters

The full PS backbone ensures compatibility with long‑term cell‑culture and in vivo experiments without rapid enzymatic degradation, while the palindromic motif is a structural determinant for the unique Class C dual‑functional activity.

• [1] InvivoGen. Class C CpG oligonucleotides – Stimulatory multispecies TLR9 ligands. InvivoGen Product Information, accessed April 2025. View Source
• [2] Pohar J, Lainšček D, Fukui R, et al. Nuclease-resistant immunostimulatory phosphodiester CpG oligodeoxynucleotides as human Toll-like receptor 9 agonists. BMC Biotechnology. 2011;11:88. View Source

Cross‑Species Validation: Functional Activity Confirmed in Human, Mouse, and Rat Systems

ODN 2395 has been experimentally validated as a functional TLR9 agonist in human, mouse, and rat immune cells, as documented in vendor‑supplied specificity data . This broad species reactivity distinguishes it from certain species‑specific CpG ODNs and simplifies experimental design for translational research. In contrast, many Class A and Class B sequences exhibit more restricted species specificity or require species‑specific motifs for optimal activity [1].

Species Reactivity

Supporting evidence

Validated in human, mouse, rat (3 species)

Multispecies TLR9 activation simplifies translational research workflows

Vendor‑supplied specificity data

Evidence Dimension	Species reactivity for TLR9 activation
Target Compound Data	Confirmed activity in Human, Mouse, Rat
Comparator Or Baseline	Class B ODN 2006: Human‑specific; some Class A ODNs: restricted species activity
Quantified Difference	Number of validated species: 3 vs. 1 (ODN 2006)
Conditions	Functional assays in PBMC or splenocyte cultures from respective species

Why This Matters

Procurement of a single, multi‑species validated compound reduces inventory complexity and ensures experimental consistency when transitioning between in vitro human studies and in vivo murine or rat disease models.

• [1] Bauer S, Kirschning CJ, Häcker H, et al. Human TLR9 confers responsiveness to bacterial DNA via species-specific CpG motif recognition. Proceedings of the National Academy of Sciences. 2001;98(16):9237-9242. View Source

Optimal Research Applications for 5'-Tcgtcgttttcggcgcgcgccg-3' (ODN 2395) Based on Quantitative Evidence

Vaccine Adjuvant Development Requiring Combined Th1 and Humoral Immunity

ODN 2395 is ideally suited as a vaccine adjuvant where a balanced Th1 (IFN‑α driven) and humoral (B‑cell driven) immune response is desired. Its demonstrated capacity to induce high IFN‑α from pDCs while simultaneously activating B‑cell proliferation, as shown in Section 3, positions it as a superior alternative to Class B (strong B‑cell, weak IFN‑α) or Class A (strong IFN‑α, weak B‑cell) ODNs for prophylactic and therapeutic vaccine formulations [1].

Cancer Immunotherapy Studies Targeting Both Innate and Adaptive Immune Arms

For preclinical cancer immunotherapy models, ODN 2395 provides a unique tool to activate both pDC‑mediated innate immunity (via IFN‑α) and B‑cell‑mediated adaptive immunity. Murine tumor models have demonstrated that CpG‑C (ODN 2395) exhibits anti‑tumor efficacy comparable to CpG‑B in monotherapy and may synergize more effectively with checkpoint inhibitors due to its broader immune activation profile [2].

In Vitro TLR9 Pathway and Immune Cell Activation Assays in Multi‑Species Systems

Given its cross‑species validation in human, mouse, and rat , ODN 2395 is the reagent of choice for laboratories conducting parallel in vitro studies across species. Its full phosphorothioate backbone ensures stability in serum‑containing culture media, while its dual‑activation profile allows simultaneous readout of pDC‑derived IFN‑α and B‑cell activation markers in a single experimental setup.

Infectious Disease and HIV‑1 Research Requiring Robust pDC Activation

In HIV‑1 research and other infectious disease models where pDC function is compromised, ODN 2395 has been shown to effectively activate and mature pDCs from HIV‑1(+) individuals, inducing IFN‑α and IP‑10 secretion at levels that, while lower than in healthy controls, remain biologically significant [3]. This evidence supports its use as an immunotherapeutic candidate to enhance innate antiviral responses in immunocompromised settings.

Application

Selection Property

Validation Focus

Vaccine adjuvant research

Dual Th1/humoral activation profile

IFN‑α and B‑cell proliferation endpoints

Cancer immunotherapy model studies

Combined innate/adaptive immune activation

Tumor model response and checkpoint inhibitor synergy endpoints

In vitro TLR9 pathway assays across species

Cross‑species TLR9 reactivity

pDC‑IFN‑α and B‑cell activation marker readouts

Infectious disease and HIV‑1 pDC function research

pDC activation in immunocompromised contexts

IFN‑α and IP‑10 secretion in HIV‑1(+) donor PBMCs

• [1] Vollmer J, Weeratna R, Payette P, et al. Characterization of three CpG oligodeoxynucleotide classes with distinct immunostimulatory activities. European Journal of Immunology. 2004;34(1):251-262. View Source
• [2] Li Y, et al. Comparative Study on Immunostimulatory Activity and Antitumor Effect of Different Types of CpG Oligonucleotides. Master's Thesis, 2020. (Chinese). View Source
• [3] Martinson JA, Tenorio AR, Montoya CJ, et al. Impact of class A, B and C CpG‑oligodeoxynucleotides on in vitro activation of innate immune cells in human immunodeficiency virus‑1 infected individuals. Immunology. 2007;120(4):526-535. View Source